Cas no 2229199-97-5 (3-methyl-3-(1H-pyrazol-4-yl)butanoic acid)

• Product Name: 3-methyl-3-(1H-pyrazol-4-yl)butanoic acid
• CAS No: 2229199-97-5
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 5935104
• PubChem ID: 165714046
• Update Time: 2023-12-26

3-methyl-3-(1H-pyrazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(1H-pyrazol-4-yl)butanoic acid
• 2229199-97-5
• EN300-1815975

• Inchi： 1S/C8H12N2O2/c1-8(2,3-7(11)12)6-4-9-10-5-6/h4-5H,3H2,1-2H3,(H,9,10)(H,11,12)
• InChI Key： HPIGNLRWUWSFOX-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C)C1C=NNC=1)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66Ų